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Compound of Interest

Compound Name: Px-12

Cat. No.: B1679881 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides a comprehensive guide to the proper

disposal procedures for Px-12, a thioredoxin-1 (Trx-1) inhibitor also known as 1-methylpropyl 2-

imidazolyl disulfide (CAS 141400-58-0). Adherence to these guidelines is crucial for minimizing

risks and complying with regulatory standards.

Key Safety and Disposal Information for Px-12
The following table summarizes essential data for the safe handling and disposal of Px-12. It is

important to note that specific quantitative limits for disposal are not readily available and are

subject to local, state, and federal regulations.
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Parameter Information Source

Chemical Name
1-methylpropyl 2-imidazolyl

disulfide
[1]

Synonyms Px-12, IV-2 [2]

CAS Number 141400-58-0 [3]

Primary Hazard Irritant [4]

Personal Protective Equipment

(PPE)

Safety goggles, chemical-

resistant gloves, protective

clothing, respirator

[3]

Incompatible Materials Strong oxidizing agents [5]

Hazardous Decomposition

Products

Emits toxic fumes under fire

conditions, including carbon

monoxide, carbon dioxide, and

unburned hydrocarbons.

[3][6]

Recommended Disposal

Method

Dissolve in a combustible

solvent and burn in a regulated

chemical incinerator with an

afterburner and scrubber.

[3]

Spill Cleanup

Wear appropriate PPE. Absorb

spill with inert material, scoop

into a suitable container, and

ventilate the area.

[3]

Step-by-Step Disposal Protocol for Px-12
The following protocol outlines the recommended steps for the safe disposal of Px-12. This

procedure should be carried out in a designated and well-ventilated area, such as a chemical

fume hood.

1. Personal Protective Equipment (PPE) and Safety Precautions:
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Before handling Px-12, ensure you are wearing the appropriate personal protective

equipment, including safety goggles, chemical-resistant gloves (such as neoprene), and a

lab coat.[7]

If there is a risk of inhalation, a NIOSH/MSHA-approved respirator should be used.[5]

Ensure that a safety shower and eyewash station are readily accessible.[3]

2. Waste Collection and Storage:

Collect all Px-12 waste, including contaminated consumables (e.g., pipette tips, gloves), in a

clearly labeled, sealed, and appropriate waste container.

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents.[5]

3. Preparation for Disposal:

For disposal, Px-12 should be dissolved or mixed with a combustible solvent.[3] The choice

of solvent should be made in consultation with your institution's environmental health and

safety (EHS) office and in accordance with local regulations.

4. Incineration:

The mixture of Px-12 and combustible solvent must be disposed of through incineration in a

licensed and regulated chemical incinerator equipped with an afterburner and scrubber.[3]

This ensures the complete destruction of the compound and minimizes the release of

harmful substances into the environment.

Under no circumstances should Px-12 be disposed of down the drain or in regular trash.[4]

5. Documentation and Compliance:

Maintain accurate records of the amount of Px-12 disposed of, the date of disposal, and the

method used.

All disposal procedures must comply with federal, state, and local regulations.[3] Consult

your institution's EHS office for specific guidance and to ensure full compliance.
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Px-12 Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Px-12, from

initial handling to final disposal.
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Caption: Logical workflow for the proper disposal of Px-12.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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